Cas no 1638744-42-9 ((1S,5R)-6-oxabicyclo[3.2.0]heptane-3,7-dione)

• Product Name: (1S,5R)-6-oxabicyclo[3.2.0]heptane-3,7-dione
• CAS No: 1638744-42-9
• MF: C₆H₆O₃
• MW: 126.11
• CID: 5271555
• Update Time: 2026-03-09

(1S,5R)-6-oxabicyclo[3.2.0]heptane-3,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-Oxabicyclo[3.2.0]heptane-3,7-dione, (1S,5R)-
• (1S,5R)-6-oxabicyclo[3.2.0]heptane-3,7-dione

• Inchi： 1S/C6H6O3/c7-3-1-4-5(2-3)9-6(4)8/h4-5H,1-2H2/t4-,5+/m0/s1
• InChI Key： ATNLPEJPDWAHDG-CRCLSJGQSA-N
• SMILES： [C@]12([H])[C@]([H])(OC1=O)CC(=O)C2

Additional information on (1S,5R)-6-oxabicyclo[3.2.0]heptane-3,7-dione

Exploring the Unique Properties and Applications of (1S,5R)-6-oxabicyclo[3.2.0]heptane-3,7-dione (CAS No. 1638744-42-9)

In the realm of organic chemistry and pharmaceutical research, (1S,5R)-6-oxabicyclo[3.2.0]heptane-3,7-dione (CAS No. 1638744-42-9) has emerged as a compound of significant interest due to its unique structural features and potential applications. This bicyclic lactone, characterized by its oxabicyclo[3.2.0]heptane scaffold, offers a versatile platform for synthetic modifications and biological activity studies. Researchers are increasingly drawn to its potential in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation and metabolic disorders.

The compound's bicyclic framework and lactone functionality make it a valuable intermediate in organic synthesis. Its stereochemistry, defined by the (1S,5R) configuration, plays a crucial role in its interactions with biological targets. Recent studies have highlighted its potential as a building block for chiral catalysts and asymmetric synthesis, aligning with the growing demand for enantioselective methodologies in the pharmaceutical industry. The presence of the oxabicyclo[3.2.0]heptane core also contributes to its stability and bioavailability, making it an attractive candidate for further exploration.

One of the most intriguing aspects of (1S,5R)-6-oxabicyclo[3.2.0]heptane-3,7-dione is its potential role in addressing contemporary health challenges. For instance, its structural similarity to natural bioactive lactones has prompted investigations into its anti-inflammatory and antioxidant properties. With the rise of chronic inflammatory diseases and the search for safer alternatives to traditional NSAIDs, this compound has garnered attention as a potential lead molecule. Additionally, its metabolic stability and low toxicity profile make it a promising candidate for further preclinical studies.

From a synthetic perspective, the compound's CAS No. 1638744-42-9 serves as a key identifier for researchers seeking high-purity samples or custom synthesis services. The demand for such specialized intermediates has grown alongside advancements in high-throughput screening and fragment-based drug design. Its compatibility with modern green chemistry principles, such as atom economy and reduced waste generation, further enhances its appeal in sustainable pharmaceutical development.

In the context of material science, the (1S,5R)-6-oxabicyclo[3.2.0]heptane structure has shown potential for creating novel biodegradable polymers. The lactone ring's reactivity allows for controlled polymerization, which could lead to environmentally friendly materials with applications in drug delivery systems or medical devices. This aligns with the global push toward sustainable biomaterials and the circular economy, making it a timely subject of investigation.

As research into (1S,5R)-6-oxabicyclo[3.2.0]heptane-3,7-dione continues, its potential applications in flavor and fragrance chemistry are also being explored. The compound's rigid bicyclic structure and functional groups may contribute to unique organoleptic properties, offering opportunities for innovation in the food and cosmetic industries. This multifaceted utility underscores the importance of continued research into this fascinating molecule.

The growing body of literature on CAS No. 1638744-42-9 reflects its rising prominence in both academic and industrial settings. With advancements in computational chemistry and molecular modeling, researchers can now better predict its behavior and optimize its properties for specific applications. This synergy between experimental and theoretical approaches accelerates the discovery of new uses for this versatile compound.

Looking ahead, the development of efficient synthetic routes to (1S,5R)-6-oxabicyclo[3.2.0]heptane-3,7-dione remains a priority for the scientific community. Innovations in catalytic asymmetric synthesis and flow chemistry could significantly improve access to this valuable intermediate, enabling broader exploration of its potential. As the compound's profile continues to grow, it serves as a testament to the importance of fundamental chemical research in addressing real-world challenges across multiple disciplines.